N'-[(Z)-(4-fluorophenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide

• IUPAC Name: N-[(4-fluorophenyl)methylideneamino]thiadiazole-4-carboxamide
• InChI: InChI=1S/C10H7FN4OS/c11-8-3-1-7(2-4-8)5-12-14-10(16)9-6-17-15-13-9/h1-6H,(H,14,16)
• InChI Key: SEEZAERQTPGDHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=CSN=N2)F
• Molecular Formula: C10H7FN4OS
• DSSTOX Substance ID: DTXSID701143250
• Molecular Weight: 250.25 g/mol
• CAS RN: 477872-08-5

Description

“N’-[(Z)-(4-fluorophenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide” is a chemical compound with the CAS Number: 477872-08-5. It has a molecular weight of 250.26. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H7FN4OS/c11-8-3-1-7(2-4-8)5-12-14-10(16)9-6-17-15-13-9/h1-6H,(H,14,16)/b12-5-. This code provides a textual representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Biological Significance

1,3,4-Thiadiazoline and related compounds, including N'-[(Z)-(4-fluorophenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide, are synthesized through various methods, primarily from the cyclization reactions of thiosemicarbazone under different conditions. These heterocyclic compounds are noted for their pharmaceutical significance, particularly for their biological activity against various fungal and bacterial strains. The literature emphasizes the variety of synthetic methods for thiadiazolines, highlighting their importance in pharmaceutical research due to their extensive pharmacological activities (Yusuf & Jain, 2014).

Pharmacological Potential of Thiadiazole Derivatives

Thiadiazole derivatives, including 1,3,4-thiadiazole and oxadiazole heterocycles, possess a wide possibility for chemical modification and have been identified for their diverse pharmacological potential. The pharmacological importance of these compounds is underlined by their antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. These findings suggest the role of such compounds in the development of new drug-like molecules, with potential application in medicinal chemistry (Lelyukh, 2019).

Role in Drug Discovery and Disease Management

The review of sulfonamides, including compounds with thiadiazole structures, highlights their significant role in drug discovery, particularly as antiglaucoma agents, antitumor agents, and in managing other diseases. This underscores the structural motif of thiadiazoles as crucial in the development of future drugs (Carta, Scozzafava, & Supuran, 2012).

Applications in Optoelectronic Materials

The incorporation of thiadiazole structures into π-extended conjugated systems is noted for the creation of novel optoelectronic materials. This application extends beyond pharmaceuticals into the field of materials science, demonstrating the versatility of thiadiazole derivatives in contributing to advancements in technology and materials engineering (Lipunova et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.